Cas no 1782246-58-5 (3-Thietanemethanol, α-ethyl-, 1,1-dioxide)

• Product Name: 3-Thietanemethanol, α-ethyl-, 1,1-dioxide
• CAS No: 1782246-58-5
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 5263364
• Update Time: 2025-05-23

3-Thietanemethanol, α-ethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thietanemethanol, α-ethyl-, 1,1-dioxide

• Inchi： 1S/C6H12O3S/c1-2-6(7)5-3-10(8,9)4-5/h5-7H,2-4H2,1H3
• InChI Key： KMYAWVHGXCDJJG-UHFFFAOYSA-N
• SMILES： C(C1CS(=O)(=O)C1)(O)CC

Additional information on 3-Thietanemethanol, α-ethyl-, 1,1-dioxide

3-Thietanemethanol, α-ethyl-, 1,1-dioxide: A Comprehensive Overview

3-Thietanemethanol, α-ethyl-, 1,1-dioxide is a compound with the CAS number 1782246-58-5, and it belongs to the class of organic compounds known as thietane derivatives. This compound is characterized by its unique structure, which includes a thietane ring (a four-membered sulfur-containing ring) substituted with an α-ethyl group and a methanol moiety. The presence of the dioxide group further adds complexity to its chemical properties.

Recent studies have highlighted the potential of 3-thietanemethanol, α-ethyl-, 1,1-dioxide in various fields, including pharmaceuticals, agricultural chemistry, and materials science. Its ability to act as a biodegradable polymer precursor has garnered significant attention in the development of eco-friendly materials. Researchers have explored its role in synthesizing biodegradable polymers that can decompose under specific environmental conditions, reducing waste and environmental impact.

The synthesis of 3-thietanemethanol, α-ethyl-, 1,1-dioxide involves a multi-step process that typically begins with the preparation of the thietane ring. This is followed by functionalization with the methanol and ethyl groups under controlled conditions. The introduction of the dioxide group is achieved through oxidation reactions, which are carefully optimized to ensure high yields and purity.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. For instance, it has been employed in the synthesis of novel polymers with tailored properties such as high thermal stability and excellent mechanical strength. These polymers have potential applications in industries ranging from aerospace to biomedical devices.

In addition to its material science applications, 3-thietanemethanol, α-ethyl-, 1,1-dioxide has shown potential in the field of drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a valuable component in developing targeted therapies. Recent research has focused on its ability to form nanocomposites that can encapsulate and release drugs at specific rates under physiological conditions.

The compound's chemical stability and reactivity also make it an attractive candidate for use in catalytic processes. Studies have demonstrated its effectiveness as a catalyst in various organic reactions, including esterifications and Michael additions. Its ability to enhance reaction efficiency while maintaining selectivity has positioned it as a valuable tool in green chemistry.

From an environmental standpoint, the biodegradability of 3-thietanemethanol, α-ethyl-, 1,1-dioxide is a key factor driving its adoption in sustainable practices. Its ability to decompose into non-toxic byproducts under natural conditions aligns with global efforts to reduce plastic pollution and promote circular economy principles.

In conclusion, 3-thietanemethanol, α-ethyl-, 1,1-dioxide (CAS No: 1782246-58-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable resource for researchers and industries seeking innovative solutions in materials science, pharmaceuticals, and environmental sustainability.